Cas no 2138070-23-0 (tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate
• CAS No: 2138070-23-0
• MF: C₁₄H₂₄BrNO₃
• MW: 334.249263763428
• CID: 6203859
• PubChem ID: 165748010
• Update Time: 2025-11-04

tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate
• 2138070-23-0
• EN300-1137001

• Inchi： 1S/C14H24BrNO3/c1-13(2,3)19-12(17)16-8-4-7-14(9-15,10-16)18-11-5-6-11/h11H,4-10H2,1-3H3
• InChI Key： GHJJFXNQUWDMSN-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OC1CC1

Computed Properties

• Exact Mass: 333.09396g/mol
• Monoisotopic Mass: 333.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate

tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate, identified by the CAS number 2138070-23-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group, a bromomethyl group, and a cyclopropoxy group. The combination of these functional groups makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel drugs and advanced materials. For instance, the bromomethyl group in tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate has been shown to facilitate nucleophilic substitution reactions, enabling the creation of diverse derivatives with tailored properties. This makes it an invaluable intermediate in the synthesis of bioactive molecules, particularly in the field of medicinal chemistry.

The cyclopropoxy group within the structure introduces additional complexity and reactivity. Cyclopropane rings are known for their strained geometry, which can lead to unique electronic and steric effects. In the context of tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate, this group enhances the molecule's ability to participate in various cycloaddition reactions, further expanding its synthetic utility.

Piperidine derivatives like tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate have also been explored for their potential in polymer science. The tert-butyl group contributes to the molecule's solubility and stability, making it suitable for use in high-performance polymers and coatings. Recent advancements in polymerization techniques have enabled the incorporation of such compounds into materials with enhanced mechanical and thermal properties.

In terms of synthesis, tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate can be prepared through a multi-step process involving nucleophilic substitution, ring-opening reactions, and coupling chemistry. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for large-scale applications.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These findings are crucial for guiding future research and development efforts.

In conclusion, tert-butyl 3-(bromomethyl)-3-cyclopropoxypiperidine-1-carboxylate stands as a prime example of how complex organic molecules can serve as foundational elements in modern chemistry. With its diverse functional groups and promising applications across multiple disciplines, this compound continues to be a focal point for scientific exploration.